![molecular formula C14H10ClNO4 B6403249 2-(3-Chloro-2-methylphenyl)-4-nitrobenzoic acid, 95% CAS No. 1261986-62-2](/img/structure/B6403249.png)
2-(3-Chloro-2-methylphenyl)-4-nitrobenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3-Chloro-2-methylphenyl)-4-nitrobenzoic acid (CMPNBA) is a synthetic organic compound belonging to the class of nitrobenzoic acids. It is a colorless crystalline solid with a molecular formula of C11H9ClNO4 and a molecular weight of 250.64 g/mol. CMPNBA is an important building block for the synthesis of a variety of organic compounds and can be used in a wide range of applications.
Mechanism of Action
2-(3-Chloro-2-methylphenyl)-4-nitrobenzoic acid, 95% is an inhibitor of cyclooxygenase-2 (COX-2), an enzyme that catalyzes the conversion of arachidonic acid to prostaglandins. By inhibiting the activity of COX-2, 2-(3-Chloro-2-methylphenyl)-4-nitrobenzoic acid, 95% can reduce the production of prostaglandins, which are involved in inflammation and pain.
Biochemical and Physiological Effects
2-(3-Chloro-2-methylphenyl)-4-nitrobenzoic acid, 95% has been shown to possess anti-inflammatory, analgesic, and antipyretic properties. It has also been shown to inhibit the growth of certain types of cancer cells, as well as to reduce the levels of cholesterol and triglycerides in the blood.
Advantages and Limitations for Lab Experiments
2-(3-Chloro-2-methylphenyl)-4-nitrobenzoic acid, 95% has several advantages for laboratory experiments. It is a relatively inexpensive compound and is easy to synthesize. It is also relatively stable and has a long shelf life. However, it is sensitive to light and air, and can decompose when exposed to strong acids or bases.
Future Directions
2-(3-Chloro-2-methylphenyl)-4-nitrobenzoic acid, 95% has potential applications in the fields of drug discovery and development, as well as in the development of new materials. It could be used as a lead compound for the development of new drugs to treat inflammation, pain, and cancer. It could also be used as a building block for the synthesis of new polymers, as well as for the development of new fluorescent probes for biological imaging. In addition, 2-(3-Chloro-2-methylphenyl)-4-nitrobenzoic acid, 95% could be used to study the mechanism of action of COX-2 inhibitors and to develop new inhibitors with improved specificity.
Synthesis Methods
2-(3-Chloro-2-methylphenyl)-4-nitrobenzoic acid, 95% can be synthesized by nitrating the methyl ester of 3-chloro-2-methylbenzoic acid with nitric acid. The reaction proceeds in two steps, with the first step involving the formation of a nitro ester intermediate. The nitro ester intermediate is then hydrolyzed to form 2-(3-Chloro-2-methylphenyl)-4-nitrobenzoic acid, 95%. The reaction can be carried out in aqueous solution or in organic solvent.
Scientific Research Applications
2-(3-Chloro-2-methylphenyl)-4-nitrobenzoic acid, 95% has been used in a variety of scientific research applications, including as a catalyst for the synthesis of organic compounds, as a reagent for the synthesis of polymers, and as a precursor for the synthesis of pharmaceuticals and other organic compounds. It has also been used as a fluorescent probe for imaging in biological systems and as a fluorescent label for the detection of proteins.
properties
IUPAC Name |
2-(3-chloro-2-methylphenyl)-4-nitrobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClNO4/c1-8-10(3-2-4-13(8)15)12-7-9(16(19)20)5-6-11(12)14(17)18/h2-7H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPQYFYPPAUUDNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80690286 |
Source
|
Record name | 3'-Chloro-2'-methyl-5-nitro[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80690286 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261986-62-2 |
Source
|
Record name | 3'-Chloro-2'-methyl-5-nitro[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80690286 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.